1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine

• Molecular Formula: C17H14Cl2N2O
• Molecular Weight: 333.2 g/mol
• IUPAC Name: N-[[5-(3,5-dichlorophenyl)furan-2-yl]methyl]-1-pyridin-4-ylmethanamine
• InChI: InChI=1S/C17H14Cl2N2O/c18-14-7-13(8-15(19)9-14)17-2-1-16(22-17)11-21-10-12-3-5-20-6-4-12/h1-9,21H,10-11H2
• InChI Key: BQQNRPLFAWAULD-UHFFFAOYSA-N
• SMILES: C1=CN=CC=C1CNCC2=CC=C(O2)C3=CC(=CC(=C3)Cl)Cl

Description

1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine, also known as DFPM, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. DFPM is a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a target for the treatment of several neurological and psychiatric disorders.

Mechanism of Action

1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine is a selective antagonist of the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the brain. The α7 nAChR is involved in several physiological processes, including learning and memory, attention, and synaptic plasticity. 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine binds to the α7 nAChR and prevents the binding of acetylcholine, which is the endogenous ligand for the receptor. This results in the inhibition of the receptor's activity and the downstream signaling pathways that are involved in the physiological processes mentioned above.
Biochemical and Physiological Effects
1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons. 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has also been shown to increase the levels of glutamate, which is an excitatory neurotransmitter that is involved in learning and memory. Additionally, 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has been shown to decrease the levels of inflammatory cytokines, which are molecules that are involved in the immune response and can contribute to neurodegeneration.

Advantages and Limitations for Lab Experiments

1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has several advantages for use in lab experiments. It is a selective antagonist of the α7 nAChR, which allows for the investigation of the specific role of this receptor in various physiological processes. 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine is also relatively stable and can be synthesized in large quantities, which is essential for its use in preclinical studies. However, 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has some limitations for use in lab experiments. It has a relatively short half-life, which can make it difficult to maintain a consistent concentration in biological samples. Additionally, 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has a low solubility in aqueous solutions, which can limit its use in certain experimental protocols.

Future Directions

There are several future directions for the investigation of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine. One direction is the investigation of its potential therapeutic applications in human clinical trials. 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has shown promising results in preclinical studies for the treatment of several neurological and psychiatric disorders, and further investigation is needed to determine its safety and efficacy in humans. Another direction is the investigation of the mechanism of action of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine. While it is known that 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine is a selective antagonist of the α7 nAChR, the downstream signaling pathways that are affected by this inhibition are not fully understood. Further investigation is needed to determine the molecular mechanisms underlying the biochemical and physiological effects of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine. Finally, there is a need for the development of improved formulations of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine that can improve its solubility and stability in biological samples, which can facilitate its use in experimental protocols.

Synthesis Methods

1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine can be synthesized using a multi-step process that involves the reaction of 3,5-dichlorophenylboronic acid with furan-2-boronic acid, followed by the reaction of the resulting product with pyridine-4-carboxaldehyde. The final step involves the reduction of the resulting imine with sodium triacetoxyborohydride to yield 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine. The synthesis method has been optimized to improve the yield and purity of 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine, which is essential for its use in scientific research.

Scientific Research Applications

1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has been the focus of scientific research due to its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has also been shown to improve cognitive function in animal models of schizophrenia and attention deficit hyperactivity disorder (ADHD). Additionally, 1-[5-(3,5-dichlorophenyl)furan-2-yl]-N-(pyridin-4-ylmethyl)methanamine has been investigated as a potential treatment for nicotine addiction and has shown promising results in preclinical studies.